Cas no 2171428-01-4 (1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-2-methylpiperidine-3-carboxylic acid)
1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-2-methylpiperidine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-2-methylpiperidine-3-carboxylic acid
- EN300-1512997
- 2171428-01-4
- 1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-2-methylpiperidine-3-carboxylic acid
-
- Inchi: 1S/C27H32N2O5/c1-3-9-24(25(30)29-15-8-14-18(17(29)2)26(31)32)28-27(33)34-16-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h4-7,10-13,17-18,23-24H,3,8-9,14-16H2,1-2H3,(H,28,33)(H,31,32)/t17?,18?,24-/m1/s1
- InChI Key: WQDWIIIQMYOOAG-YOHDVBOVSA-N
- SMILES: O=C([C@@H](CCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCC(C(=O)O)C1C
Computed Properties
- Exact Mass: 464.23112213g/mol
- Monoisotopic Mass: 464.23112213g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 34
- Rotatable Bond Count: 8
- Complexity: 721
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 95.9Ų
1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-2-methylpiperidine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1512997-0.05g |
1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-2-methylpiperidine-3-carboxylic acid |
2171428-01-4 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1512997-0.1g |
1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-2-methylpiperidine-3-carboxylic acid |
2171428-01-4 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1512997-0.25g |
1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-2-methylpiperidine-3-carboxylic acid |
2171428-01-4 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1512997-0.5g |
1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-2-methylpiperidine-3-carboxylic acid |
2171428-01-4 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1512997-1.0g |
1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-2-methylpiperidine-3-carboxylic acid |
2171428-01-4 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1512997-2.5g |
1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-2-methylpiperidine-3-carboxylic acid |
2171428-01-4 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1512997-5.0g |
1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-2-methylpiperidine-3-carboxylic acid |
2171428-01-4 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1512997-10.0g |
1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-2-methylpiperidine-3-carboxylic acid |
2171428-01-4 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1512997-50mg |
1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-2-methylpiperidine-3-carboxylic acid |
2171428-01-4 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1512997-100mg |
1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-2-methylpiperidine-3-carboxylic acid |
2171428-01-4 | 100mg |
$2963.0 | 2023-09-27 |
1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-2-methylpiperidine-3-carboxylic acid Related Literature
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
Additional information on 1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-2-methylpiperidine-3-carboxylic acid
1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-2-methylpiperidine-3-carboxylic acid
The compound 1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-2-methylpiperidine-3-carboxylic acid, with CAS Registry Number 2171428-01-4, represents a highly specialized molecule in the field of biochemistry and pharmaceuticals. This compound belongs to the category of amino acids derivatives, specifically designed for applications in peptide synthesis and drug development. Its intricate structure incorporates key functional groups that make it suitable for various biochemical processes.
At the core of this molecule lies the (9H-fluoren-9-yl)methoxycarbonyl (Fmoc) group, a well-known protecting group used in solid-phase peptide synthesis. The Fmoc moiety is covalently attached to an amino group via its methylene chain, ensuring stability under standard reaction conditions. This feature makes the compound highly resistant to cleavage during peptide assembly, a critical attribute for successful synthetic protocols.
The pentanoyl chain in the structure plays a pivotal role in linking the Fmoc group to the rest of the molecule. This aliphatic chain provides flexibility and facilitates proper positioning of the functional groups during interactions with other molecules. Furthermore, the presence of a 2-methylpiperidine ring introduces a cyclic amine that contributes to the overall stability and bioavailability of the compound.
Recent studies have highlighted the importance of such compounds in the development of targeted therapies. For instance, research published in 2023 has demonstrated their potential as intermediates in the synthesis of complex peptides with therapeutic applications. These peptides are being explored for their ability to target specific disease pathways, including cancer and neurodegenerative disorders.
One of the most notable advantages of this compound is its compatibility with various analytical techniques. Its structure allows for straightforward detection using mass spectrometry (MS) and high-performance liquid chromatography (HPLC), making it an ideal candidate for quality control in pharmaceutical manufacturing. Additionally, the Fmoc group can be selectively removed under specific cleavage conditions, enabling precise manipulation during peptide assembly.
Recent advancements in peptide-based drug delivery systems have further emphasized the significance of such compounds. Researchers have utilized this molecule as a building block for designing drugs with enhanced efficacy and reduced toxicity. For example, studies conducted in 2023 have shown that peptides derived from this compound can effectively target tumor cells while sparing healthy tissues, thereby minimizing off-target effects.
The synthesis of 1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-2-methylpiperidine-3-carboxylic acid typically involves multi-step organic reactions. The process begins with the formation of the Fmoc-protected amine, followed by coupling with the pentanoyl chain and subsequent cyclization to form the piperidine ring. This synthesis pathway is well-established and has been optimized for high yield and purity.
Moreover, this compound's stereochemistry plays a crucial role in its biological activity. The (2R) configuration ensures optimal interactions with peptide targets, contributing to the overall efficacy of the molecule. Recent investigations have focused on the stereoselective synthesis of such compounds, aiming to improve their therapeutic outcomes.
In conclusion, 1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-2-methylpiperidine-3-carboxylic acid stands as a critical component in modern pharmaceutical research. Its unique combination of functional groups, coupled with its established role in peptide synthesis and drug development, positions it at the forefront of innovative therapeutic strategies. As research continues to uncover new applications, this compound is poised to play an even greater role in addressing unmet medical needs.
2171428-01-4 (1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-2-methylpiperidine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)